Cas no 161957-53-5 ((3-Bromo-2-fluorophenyl)(trimethyl)silane)

• Product Name: (3-Bromo-2-fluorophenyl)(trimethyl)silane
• CAS No: 161957-53-5
• MF: C₉H₁₂BrFSi
• MW: 247.179486274719
• CID: 2780488
• Update Time: 2025-05-23

(3-Bromo-2-fluorophenyl)(trimethyl)silane Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-2-fluorophenyl)(trimethyl)silane
• (3-BROMO-2-FLUOROPHENYL)TRIMETHYLSILANE
• Benzene, 1-bromo-2-fluoro-3-(trimethylsilyl)-
• (3-bromo-2-fluorophenyl)-trimethylsilane
• 3-TRIMETHYLSILYL-2-FLUOROBROMOBENZENE

• Inchi： 1S/C9H12BrFSi/c1-12(2,3)8-6-4-5-7(10)9(8)11/h4-6H,1-3H3
• InChI Key： WLCQJDMTDUXAMN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)[Si](C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.13340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (3-Bromo-2-fluorophenyl)(trimethyl)silane

(3-Bromo-2-fluorophenyl)(trimethyl)silane: A Comprehensive Overview

The compound (3-Bromo-2-fluorophenyl)(trimethyl)silane with CAS No. 161957-53-5 is a unique organosilicon compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its bromo-fluoro-substituted phenyl ring attached to a trimethylsilyl group, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of (3-Bromo-2-fluorophenyl)(trimethyl)silane in the development of advanced materials, particularly in the synthesis of functional polymers and pharmaceutical intermediates. The presence of both bromine and fluorine substituents on the aromatic ring introduces unique electronic properties, which are highly desirable in modern chemical applications.

One of the most notable advancements involving this compound is its role in cross-coupling reactions, a cornerstone of modern organic chemistry. Researchers have demonstrated that (3-Bromo-2-fluorophenyl)(trimethyl)silane can serve as an efficient precursor for Suzuki-Miyaura coupling reactions, enabling the construction of biaryl compounds with high precision and efficiency. This is particularly relevant in drug discovery, where the ability to rapidly synthesize diverse molecular frameworks is crucial.

Moreover, the trimethylsilyl group attached to the aromatic ring provides additional functionality, such as enhanced stability and reactivity in certain reaction conditions. This feature has been exploited in the synthesis of siloxane-based materials, where the compound acts as a key intermediate in forming high-performance polymers with tailored mechanical and thermal properties.

In terms of synthesis, (3-Bromo-2-fluorophenyl)(trimethyl)silane is typically prepared via nucleophilic aromatic substitution or through organometallic routes involving transition metal catalysts. These methods have been optimized to ensure high yields and selectivity, making the compound readily accessible for large-scale applications.

Another area where this compound has shown promise is in catalysis. The bromine and fluorine substituents on the phenyl ring can act as directing groups, facilitating selective transformations under specific reaction conditions. This property has been leveraged in asymmetric catalysis, where enantioselective products are desired for pharmaceutical applications.

From an environmental perspective, researchers have also investigated the biodegradation and toxicity profiles of (3-Bromo-2-fluorophenyl)(trimethyl)silane to ensure its safe use in industrial settings. Studies indicate that the compound exhibits low toxicity and undergoes efficient biodegradation under aerobic conditions, aligning with current sustainability goals in chemical manufacturing.

In conclusion, (3-Bromo-2-fluorophenyl)(trimethyl)silane (CAS No. 161957-53-5) stands out as a multifaceted compound with wide-ranging applications across various disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and catalytic processes, positions it as a valuable tool for advancing modern chemical research and industrial innovation.